2-(2,3,6-trimethylphenylmethylthio)pyridine N-oxide

• CAS No.: 60263-91-4
• Molecular Formula: C15H17NOS
• Molecular Weight: 259.4 g/mol
• IUPAC Name: 1-oxido-2-[(2,3,6-trimethylphenyl)methylsulfanyl]pyridin-1-ium
• InChI: InChI=1S/C15H17NOS/c1-11-7-8-12(2)14(13(11)3)10-18-15-6-4-5-9-16(15)17/h4-9H,10H2,1-3H3
• InChI Key: KWHYQJIWSGCUER-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C)CSC2=CC=CC=[N+]2[O-])C

Description

2-(2,3,6-trimethylphenylmethylthio)pyridine N-oxide is a useful research compound. Its molecular formula is C15H17NOS and its molecular weight is 259.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The intermediate 2-(2,3,6-trimethylphenylmethylthio)pyridine N-oxide is prepared from α2 -bromoprehnitene with 2-mercaptopyridine N-oxide, sodium salt by the procedure described in Example 2. Yield 50% theory. Melting point 108° - 110° C. Structure confirmed by IR and NMR.